4-(5-{[2-oxo-2-(1-piperidinyl)ethyl]thio}-1H-tetrazol-1-yl)benzamide

• IUPAC Name: 4-[5-(2-oxo-2-piperidin-1-ylethyl)sulfanyltetrazol-1-yl]benzamide
• InChI: InChI=1S/C15H18N6O2S/c16-14(23)11-4-6-12(7-5-11)21-15(17-18-19-21)24-10-13(22)20-8-2-1-3-9-20/h4-7H,1-3,8-10H2,(H2,16,23)
• InChI Key: QCRXJQVCYIEJQN-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)CSC2=NN=NN2C3=CC=C(C=C3)C(=O)N
• Molecular Formula: C15H18N6O2S
• Molecular Weight: 346.4 g/mol

Description

4-(5-{[2-oxo-2-(1-piperidinyl)ethyl]thio}-1H-tetrazol-1-yl)benzamide is a chemical compound that has recently gained attention in scientific research. This compound has been studied for its potential use in various fields such as medicinal chemistry, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of 4-(5-{[2-oxo-2-(1-piperidinyl)ethyl]thio}-1H-tetrazol-1-yl)benzamide is not fully understood. However, it has been suggested that it may inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. It may also inhibit bacterial growth by disrupting cell membrane integrity and inhibiting protein synthesis.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to inhibit the activity of matrix metalloproteinases (MMPs), which play a role in tumor invasion and metastasis. It has also been shown to inhibit the production of nitric oxide (NO), which is involved in inflammation and immune response.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(5-{[2-oxo-2-(1-piperidinyl)ethyl]thio}-1H-tetrazol-1-yl)benzamide in lab experiments is its potent antitumor and antimicrobial activity. This makes it a promising candidate for the development of new cancer and antibiotic drugs. However, one limitation is that its mechanism of action is not fully understood, which may hinder its development as a therapeutic agent.

Future Directions

There are several future directions for the study of 4-(5-{[2-oxo-2-(1-piperidinyl)ethyl]thio}-1H-tetrazol-1-yl)benzamide. One direction is to further investigate its mechanism of action and how it interacts with cancer cells and bacteria. Another direction is to explore its potential use in combination with other drugs to enhance its therapeutic efficacy. Additionally, more studies are needed to evaluate its safety and toxicity in vivo.

Scientific Research Applications

4-(5-{[2-oxo-2-(1-piperidinyl)ethyl]thio}-1H-tetrazol-1-yl)benzamide has been studied extensively for its potential use in medicinal chemistry. It has been found to exhibit potent antitumor activity against various cancer cell lines, including lung, breast, and colon cancer. Additionally, it has been shown to have antimicrobial activity against various bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA).